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Cat. No.: B1197161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Banamite, chemically identified as N-(2,4,6-trichlorophenyl)benzenecarbohydrazonoyl chloride,

is a compound historically utilized as an acaricide. This technical guide provides a

comprehensive overview of its chemical and physical properties, alongside its known biological

activities. Banamite's primary mode of action is believed to be the inhibition of monoamine

oxidase, an enzyme critical in the metabolic pathways of neurotransmitters. This document

synthesizes available data on its chemical characteristics, offers insights into its synthesis and

biological effects, and presents this information in a structured format for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Banamite is a solid organic compound with the chemical formula C₁₃H₈Cl₄N₂. A summary of its

key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Banamite
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Property Value

IUPAC Name

(Z)-N-(2,4,6-

trichlorophenyl)benzenecarbohydrazonoyl

chloride

Synonyms Banamite, U-27415

CAS Number 25939-05-3

Molecular Formula C₁₃H₈Cl₄N₂

Molecular Weight 334.03 g/mol [1]

Density 1.44 g/cm³[2]

Boiling Point 410.5 °C at 760 mmHg[2]

Flash Point 202.1 °C[2]

Vapor Pressure 5.99E-07 mmHg at 25°C[2]

Refractive Index 1.625[2]

XLogP3 5.7[2]

Biological Activity and Mechanism of Action
Banamite exhibits biological activity primarily as an acaricide, used to control mite populations.

It is also known to function as a monoamine oxidase (MAO) inhibitor.

Acaricidal Activity
Banamite has demonstrated efficacy against various mite species. For the two-spotted spider

mite (Tetranychus urticae), its lethal concentration (LC50) has been reported as 12 parts per

million (ppm). The mechanism of its acaricidal action is linked to the disruption of normal

physiological processes in the target organisms.

Monoamine Oxidase Inhibition
Banamite is an inhibitor of monoamine oxidase, an enzyme responsible for the breakdown of

monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting
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MAO, Banamite can lead to an increase in the levels of these neurotransmitters in the synaptic

cleft. This mechanism is the basis for the use of other MAO inhibitors in the treatment of

depression and neurodegenerative diseases. The specific kinetics and selectivity of Banamite
for MAO-A versus MAO-B isoforms are not extensively detailed in publicly available literature.

The generalized signaling pathway for monoamine oxidase inhibition is depicted in the

following diagram:
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Figure 1: Generalized Signaling Pathway of Monoamine Oxidase Inhibition.

Synthesis
Detailed, step-by-step experimental protocols for the synthesis of Banamite are not readily

available in the public domain. However, a general synthetic approach can be inferred from the

synthesis of similar hydrazonoyl chlorides. The synthesis would likely involve the reaction of a

benzoyl chloride derivative with a substituted phenylhydrazine.

A plausible, though not experimentally verified, synthesis workflow is outlined below:
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Figure 2: Postulated General Synthesis Workflow for Banamite.

Experimental Protocols
Specific, validated experimental protocols for the analysis of Banamite are not widely

published. However, standard analytical techniques for pesticide residue analysis would be

applicable.

General Analytical Workflow
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A typical workflow for the analysis of Banamite in a sample matrix would involve extraction,

cleanup, and instrumental analysis.
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Figure 3: General Analytical Workflow for Banamite Analysis.

Note on Data Availability: While this guide provides a comprehensive summary of the publicly

available information on Banamite, it is important to note that detailed experimental protocols,

in-depth mechanistic studies, and extensive quantitative data are limited. Further research

would be required to fully elucidate all aspects of its chemical and biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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